Cas no 1017399-61-9 (1-1-(3-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-one)

• Product Name: 1-1-(3-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-one
• CAS No: 1017399-61-9
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• CID: 4567395
• Update Time: 2025-05-24

1-1-(3-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(3-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]ethan-1-one
• Ethanone, 1-[1-(3-chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-
• 1-1-(3-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-one

• Inchi： 1S/C11H10ClN3O/c1-7-11(8(2)16)13-14-15(7)10-5-3-4-9(12)6-10/h3-6H,1-2H3
• InChI Key： LABPIJKUOMAUTO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)N(C2=CC=CC(Cl)=C2)N=N1)C

Computed Properties

• Exact Mass: 235.05124g/mol
• Monoisotopic Mass: 235.05124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 235.67g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 1-1-(3-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-one

Research Brief on 1-1-(3-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-one (CAS: 1017399-61-9)

1-1-(3-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-one (CAS: 1017399-61-9) is a synthetic compound belonging to the 1,2,3-triazole class, which has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound features a 1,2,3-triazole core substituted with a 3-chlorophenyl group and a methyl group at the 5-position, along with an ethanone moiety at the 4-position. This structural configuration imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation. Recent studies have explored its role as a key intermediate in the synthesis of more complex molecules, as well as its direct biological effects.

In terms of synthesis, recent advancements have focused on optimizing the efficiency and yield of the production process. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method for the synthesis of 1,2,3-triazole derivatives, including 1-1-(3-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-one, using copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method offers improved selectivity and reduced reaction times, making it more suitable for large-scale production.

From a pharmacological perspective, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory and neurological disorders. These findings suggest potential applications in the development of anti-inflammatory or neuroprotective agents. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's potential as a building block for the development of targeted therapies. Researchers have explored its incorporation into larger molecular frameworks designed to interact with specific biological targets. For example, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of a series of hybrid molecules combining the 1,2,3-triazole core with other pharmacophores, resulting in compounds with enhanced binding affinity for cancer-related proteins.

Despite these promising developments, challenges remain in the clinical translation of 1-1-(3-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-one. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Collaborative efforts between academic and industrial researchers will be crucial to advancing this compound toward preclinical and clinical stages.

In conclusion, 1-1-(3-Chlorophenyl)-5-methyl-1H-1,2,3-triazol-4-ylethan-1-one (CAS: 1017399-61-9) represents a versatile and promising compound in the field of medicinal chemistry. Its unique structural features and preliminary biological activities warrant further investigation to unlock its full therapeutic potential. Future research should focus on optimizing its pharmacological properties and exploring its applications in targeted drug delivery and combination therapies.